Cas no 1162681-06-2 (4-Methyl-N-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide)

• Product Name: 4-Methyl-N-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
• CAS No: 1162681-06-2
• MF: C₁₈H₂₃BN₂O₄S
• MW: 374.262223482132
• CID: 841964
• PubChem ID: 57749434
• Update Time: 2024-11-03

4-Methyl-N-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
• 4-Methyl-N-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-benzenesulfonamide
• 4-methyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide
• 4-METHYL-N-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-BENZENESULFONAMIDE
• AK-56299
• KB-39925
• MB13451
• QC-11084
• RL00627
• SureCN8204697
• SCHEMBL8204697
• 1162681-06-2
• G74041
• BENZENESULFONAMIDE, 4-METHYL-N-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-
• DB-060867
• J-515792
• AKOS016014966
• CS-0441518
• DTXSID10727817
• A1-43052
• 4-Methyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzene-1-sulfonamide

• MDL： MFCD13191579
• Inchi： 1S/C18H23BN2O4S/c1-13-6-8-16(9-7-13)26(22,23)21-15-10-14(11-20-12-15)19-24-17(2,3)18(4,5)25-19/h6-12,21H,1-5H3
• InChI Key： IBISAZFJDGPWRT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 374.14700
• Monoisotopic Mass: 374.1471586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• PSA: 85.90000
• LogP: 3.64380